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Compound of Interest

2-[(4-
Compound Name: )
Bromophenoxy)methyljoxirane

cat. No.: B1266661

This technical guide provides an in-depth overview of the chemical and physical properties of
2-[(4-Bromophenoxy)methyl]oxirane, a versatile epoxide compound. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis. This document outlines the core physicochemical properties and provides a logical
framework for its synthetic applications.

Physicochemical Properties

The fundamental molecular characteristics of 2-[(4-Bromophenoxy)methyl]oxirane are
summarized in the table below. These data are essential for stoichiometric calculations in
synthesis, as well as for analytical characterization.

Property Value Source
Molecular Formula C9H9Bro2 [1112][3]
Molecular Weight 229.07 g/mol [1][2]
Monoisotopic Mass 227.97859 Da [11[3]
Appearance White crystalline powder [2]
Melting Point 48-52 °C [2]

CAS Number 2212-06-8 [11[2]
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Synthetic Utility and Logical Workflow

2-[(4-Bromophenoxy)methyl]oxirane is a valuable intermediate in organic synthesis,
primarily due to the reactivity of the epoxide ring. The presence of a bromophenyl group also
offers a site for further functionalization, making it a key building block for more complex
molecules. The general synthetic workflow involving this compound is depicted below.
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Synthetic pathway of 2-[(4-Bromophenoxy)methyl]oxirane.
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This diagram illustrates the central role of the epoxide ring-opening reaction. This reaction
allows for the introduction of a wide variety of functional groups, depending on the nucleophile
used. The resulting functionalized intermediate can then be utilized in the synthesis of
biologically active molecules for pharmaceuticals or as a monomer for the development of
specialty polymers.[2]

Disclaimer: This document is intended for informational purposes only and does not constitute
a detailed experimental protocol. Researchers should consult peer-reviewed literature for
specific reaction conditions and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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